Cas no 55453-24-2 (3-Cyanopropyltrimethoxysilane)

• Product Name: 3-Cyanopropyltrimethoxysilane
• CAS No: 55453-24-2
• MF: C₇H₁₅NO₃Si
• MW: 189.284403085709
• MDL: MFCD00019890
• CID: 377197
• PubChem ID: 2757978
• Update Time: 2025-10-29

3-Cyanopropyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4-(trimethoxysilyl)-
• 3-CYANOPROPYLTRIMETHOXYSILANE
• 4-trimethoxysilylbutanenitrile
• 4-(Trimethoxysilyl)butyronitrile
• Butanenitrile,4-(trimethoxysilyl)
• EINECS 259-646-9
• 4-(trimethoxysilyl)butanenitrile
• DTXSID10204017
• MFCD00019890
• AKOS006344679
• (3-Cyanopropyl)trimethoxysilane
• SCHEMBL126260
• NS00057445
• 4-(trimethoxysilyl)-butyronitrile
• FT-0640308
• 55453-24-2
• S05035
• FPJPAIQDDFIEKJ-UHFFFAOYSA-N
• DB-052735
• BBL101814
• STL555611
• 3-Cyanopropyltrimethoxysilane

• MDL： MFCD00019890
• Inchi： 1S/C7H15NO3Si/c1-9-12(10-2,11-3)7-5-4-6-8/h4-5,7H2,1-3H3
• InChI Key： FPJPAIQDDFIEKJ-UHFFFAOYSA-N
• SMILES： [Si](CCCC#N)(OC)(OC)OC

Computed Properties

• Exact Mass: 189.08200
• Monoisotopic Mass: 189.08211987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.026
• Melting Point: <0°C
• Boiling Point: 90 °C
• Flash Point: >65°C
• PSA: 51.48000
• LogP: 1.16828

3-Cyanopropyltrimethoxysilane Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S28; S36/37/39
• TSCA：Yes
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-Cyanopropyltrimethoxysilane

3-Cyanopropyltrimethoxysilane: A Versatile Organosilane for Advanced Materials and Sustainable Applications

3-Cyanopropyltrimethoxysilane (CAS No. 55453-24-2) is a highly functional organosilane compound that has garnered significant attention in industrial and research communities due to its unique molecular structure and broad applicability. As a key member of the silane coupling agents family, it features a trimethoxysilane group on one end and a cyano group (-CN) on the other, enabling it to act as a bridge between inorganic substrates and organic polymers. This dual functionality makes it indispensable in fields such as adhesives, coatings, composites, and electronics, where enhancing interfacial adhesion and material performance is critical. With the growing emphasis on sustainable materials and green chemistry, compounds like 3-cyanopropyltrimethoxysilane are increasingly explored for eco-friendly applications, aligning with global trends like circular economy and reduced environmental footprint. Its role in improving durability and efficiency in products resonates with current user searches on topics such as "high-performance silanes for composites" or "surface modification techniques for better adhesion," highlighting its relevance in modern material science.

The chemical properties of 3-Cyanopropyltrimethoxysilane contribute to its widespread use. With a molecular formula of C7H15NO3Si and a molecular weight of approximately 173.29 g/mol, this clear to pale yellow liquid exhibits a density of around 1.00 g/cm³ and a boiling point of about 120°C under reduced pressure. The methoxy groups are hydrolytically active, allowing the compound to form silanol groups in the presence of moisture, which then condense to create stable bonds with surfaces like glass, metals, or minerals. Simultaneously, the cyano functionality provides a polar and reactive site for further chemical modifications, such as reactions with amines or acids to introduce additional functional groups. This versatility is why it's often searched in contexts like "silane coupling agent mechanisms" or "how to improve polymer compatibility," addressing common user queries in online forums and AI-driven knowledge bases. Moreover, its compatibility with various solvents and low volatility enhances its handling safety in industrial settings, though it should be stored under anhydrous conditions to prevent premature hydrolysis.

In practical applications, 3-Cyanopropyltrimethoxysilane excels as a surface modifier and adhesion promoter. For instance, in the composites industry, it is applied to treat fillers like silica or glass fibers before incorporation into polymers such as epoxies or polyamides. This treatment significantly improves the mechanical properties, including tensile strength and impact resistance, by ensuring strong interfacial bonding. Users frequently search for terms like "best silane for fiber reinforcement" or "surface treatment for composite materials," reflecting the high demand for solutions that enhance material performance. Additionally, in the electronics sector, this compound is used in the fabrication of printed circuit boards and semiconductor devices, where it aids in attaching protective coatings or improving the adhesion of conductive inks. Its ability to form uniform films makes it valuable for nanotechnology applications, such as in self-assembled monolayers (SAMs), which are hot topics in research circles focused on miniaturization and advanced manufacturing.

The role of 3-Cyanopropyltrimethoxysilane in sustainable and green chemistry initiatives cannot be overstated. As industries shift towards environmentally friendly practices, this compound is being leveraged in the development of bio-based polymers and recyclable materials. For example, it can be used to modify natural fibers or bioplastics, enhancing their compatibility with synthetic matrices and thus promoting the use of renewable resources. Searches related to "eco-friendly adhesion promoters" or "silanes in circular economy" are on the rise, indicating user interest in sustainable alternatives. Furthermore, in the field of energy storage, such as lithium-ion batteries, it contributes to the stability of electrodes by improving the adhesion of active materials to current collectors, thereby extending battery life and efficiency—a key concern for electric vehicle manufacturers and renewable energy enthusiasts. This aligns with trending topics like "battery technology innovations" and "materials for energy efficiency," making the compound a subject of ongoing research and development.

Market dynamics for 3-Cyanopropyltrimethoxysilane reflect its growing importance. The global demand for organosilanes is projected to increase, driven by advancements in automotive, construction, and electronics industries. Regions like Asia-Pacific are leading in production and consumption due to rapid industrialization and investments in high-tech manufacturing. Users often inquire about "supply trends for functional silanes" or "price analysis of cyanopropyl silanes," seeking insights for procurement and strategic planning. Innovations in synthesis methods, such as using greener catalysts or solvent-free processes, are also trending, reducing the environmental impact and cost. This compound's versatility ensures its place in future markets, particularly as emerging applications in biomedical devices—for instance, in surface functionalization of implants—gain traction, though always adhering to safety regulations without involving restricted substances.

In conclusion, 3-Cyanopropyltrimethoxysilane (CAS No. 55453-24-2) stands out as a multifaceted organosilane with critical roles in enhancing material performance and supporting sustainable development. Its unique combination of a hydrolyzable trimethoxysilane group and a reactive cyano group enables diverse applications, from composites and electronics to green chemistry initiatives. By addressing common user searches like "applications of cyanopropyl silanes" or "how silanes improve adhesion," this overview highlights its professional significance and aligns with SEO optimization through targeted keyword usage. As research continues to uncover new potentials, this compound will remain at the forefront of innovation, contributing to safer, more efficient, and environmentally conscious industrial practices worldwide.